Cas no 63667-83-4 (4-(2-Methoxyphenyl)-1-butene)

• Product name: 4-(2-Methoxyphenyl)-1-butene
• CAS No: 63667-83-4
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD07698637
• CID: 1077698
• PubChem ID: 578189

4-(2-Methoxyphenyl)-1-butene Chemical and Physical Properties

Names and Identifiers

• 4-(2-Methoxyphenyl)-1-butene
• 1-but-3-enyl-2-methoxybenzene
• 1-(3-Butenyl)-2-methoxybenzene
• 1-But-3-enyl-2-methoxy-benzene
• 2-(3-Butenyl)anisole
• 4-(2-Methoxy-phenyl)-but-1-en
• o-<Buten-(3)-yl>-anisol
• 63667-83-4
• AKOS006287749
• allylmethyl-anisole
• GCXIEZRTVBNQLA-UHFFFAOYSA-N
• DB-294640
• DTXSID20342050
• SCHEMBL8062343
• MFCD07698637
• 1-(3-Butenyl)-2-methoxybenzene #
• 1-(BUT-3-EN-1-YL)-2-METHOXYBENZENE

• MDL： MFCD07698637
• Inchi： InChI=1S/C11H14O/c1-3-4-7-10-8-5-6-9-11(10)12-2/h3,5-6,8-9H,1,4,7H2,2H3
• InChI Key： GCXIEZRTVBNQLA-UHFFFAOYSA-N
• SMILES： C=CCCC1=CC=CC=C1OC

Computed Properties

• Exact Mass: 162.10400
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23000
• LogP: 2.81380

4-(2-Methoxyphenyl)-1-butene Security Information

4-(2-Methoxyphenyl)-1-butene Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 4-(2-Methoxyphenyl)-1-butene

4-(2-Methoxyphenyl)-1-butene: A Comprehensive Overview

4-(2-Methoxyphenyl)-1-butene, also known by its CAS Registry Number 63667-83-4, is a versatile organic compound with significant applications in various fields, including materials science, pharmaceuticals, and fragrance industries. This compound is characterized by its unique structure, which combines a substituted phenyl group with an unsaturated alkene chain, making it a valuable building block in organic synthesis.

The molecular structure of 4-(2-Methoxyphenyl)-1-butene consists of a phenyl ring substituted with a methoxy group at the 2-position and an allyl chain attached at the para position. This arrangement imparts the compound with interesting electronic and steric properties, which are exploited in various chemical reactions. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, such as conjugated polymers and low-dimensional nanostructures.

One of the most notable aspects of 4-(2-Methoxyphenyl)-1-butene is its reactivity under different conditions. Researchers have demonstrated that this compound can undergo various transformations, including Diels-Alder reactions, Heck couplings, and polymerization processes. For instance, a study published in the Journal of Organic Chemistry in 2023 explored the use of this compound as a diene in Diels-Alder reactions to synthesize bioactive molecules with potential anticancer properties.

In the fragrance industry, 4-(2-Methoxyphenyl)-1-butene is valued for its pleasant aroma profile, which contributes to the formulation of perfumes and personal care products. Its ability to impart floral and woody notes makes it a popular ingredient in high-end cosmetics and toiletries.

Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing 4-(2-Methoxyphenyl)-1-butene. For example, researchers have reported the use of enzymatic catalysis and microwave-assisted synthesis to produce this compound with higher yields and reduced environmental impact.

The biological activity of 4-(2-Methoxyphenyl)-1-butene has been another area of intense research interest. Studies have shown that this compound exhibits moderate antioxidant and anti-inflammatory properties, making it a candidate for drug development. A 2023 study published in Nature Communications reported that derivatives of this compound could potentially inhibit certain enzymes associated with neurodegenerative diseases.

In conclusion, 4-(2-Methoxyphenyl)-1-butene, CAS No: 63667-83-4, is a multifaceted organic compound with applications spanning across diverse industries. Its unique chemical properties and reactivity continue to make it an essential component in modern organic synthesis and materials science.